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Compound of Interest

Compound Name: Rubixanthin

Cat. No.: B192290

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Rubixanthin, a natural xanthophyll, possesses a unique structure with a hydroxylated (3-ring at
one end and a y-end group (acyclic) at the other.[1][2] Its chemical name is (3R)-[3,y-Caroten-
3-0l.[2] This asymmetric C40 carotenoid has garnered interest for its potential biological
activities and its use as a natural colorant. This document provides detailed protocols for the
chemical synthesis of Rubixanthin, focusing on a convergent Wittig reaction-based approach.
The synthesis involves the preparation of two key building blocks: a C15 phosphonium salt
containing the hydroxylated [3-ring and a C25 apocarotenal containing the y-end group.

Physicochemical Data of Rubixanthin

Property Value Reference
Molecular Formula C40H560 [3]
Molecular Weight 552.9 g/mol [3]
Appearance Red-orange crystals [2]

Melting Point 160 °C [2]

UV-Vis (Hexane) Amax at 437, 462, 494 nm

Mass Spectrum (m/z) 552.43 [M]+ [3]
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Overall Synthetic Strategy

The total synthesis of Rubixanthin is approached via a convergent C15 + C25 strategy. This
involves the Wittig condensation of a C15-triphenylphosphonium salt (Wittig salt) derived from
(3R)-3-hydroxy-B-ionone with a C25-apocarotenal possessing a y-ionone-like terminus.
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C15 Building Block

Rubixanthin (C40)

C25 Building Block
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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